Cas no 89302-80-7 (Benzene, 1-nitro-3-(1,2-propadienyl)-)

Benzene, 1-nitro-3-(1,2-propadienyl)- structure
89302-80-7 structure
Product Name:Benzene, 1-nitro-3-(1,2-propadienyl)-
CAS No:89302-80-7
MF:C9H7NO2
MW:161.157382249832
CID:604885
PubChem ID:13257084
Update Time:2025-04-19

Benzene, 1-nitro-3-(1,2-propadienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-3-(1,2-propadienyl)-
    • 1-nitro-3-propa-1,2-dienylbenzene
    • DTXSID70532444
    • 1-Nitro-3-propadienylbenzene
    • 89302-80-7
    • Inchi: 1S/C9H7NO2/c1-2-4-8-5-3-6-9(7-8)10(11)12/h3-7H,1H2
    • InChI Key: HWDPQURHKOCSJL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(C=C=C)=C1)=O

Computed Properties

  • Exact Mass: 161.047678466g/mol
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 45.8Ų

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